Raw date palm waste was investigated as an adsorbent to remove tetracycline (TC) and ciprofloxacin (CIP) from water. Influence of pH, biosorbent dose, starting antibiotic concentration, contact time, temperature, and concentrations of different salts were examined. The pseudo-second-order model provided the best fit to the experimental data, while Langmuir and Dubinin-Radushkevich isotherms were found to be the most suitable for TC and CIP adsorption at equilibrium, respectively. Thermodynamic parameters indicated that the process is spontaneous and endothermic. These findings suggest that this waste could be a cost-effective and eco-friendly adsorbent to remove antibiotics from wastewater.

Nata de coco produced via coconut water fermentation using Acetobacter xylinum was directly applied to remove metal cations in aqueous solutions without any further chemical modification. Bacterial cellulose, contributing just 0.8 wt % to nata de coco, were randomly distributed and interconnected, yielding a three-dimensional framework with high crystallinity and porosity. Due to these characteristics and the abundant presence of electron-rich hydroxyl groups, unmodified bacterial cellulose in nata de coco exhibited a strong affinity to metal cations in water. The adsorption efficiency of nata de coco can be significantly improved to ∼30 and ∼45 mg g−1 for Pb2+ and Fe3+, respectively, by decreasing its size by grinding to decrease its size. Notably, nata de coco can adsorb multiple cations and the uptakes were almost similar for a 100-fold scaled-up adsorption volume.

Optimized Bentong ginger (BG) extract using ultrasonic-assisted extraction (UAE) was incorporated in hybrid carrageenan/nanocomposite biopolymers for active packaging films. The design of experiments based on central composite design was applied for the study of the operating parameters (amplitude, sonication time, and solvent concentration) of UAE in the recovery of phenolic compounds from BG. Optimized extracts were analyzed for the content of 6-gingerols in liquid chromatography quadrupole time-of-flight mass spectrometry and formulated in carrageenan/nanocellulose hybrid films for active packaging applications. The mechanical properties of the films and release behavior of antioxidant compounds into food simulants were investigated. The optimized UAE BG extract was found efficacious as an antioxidant agent in active packaging.

High-quality single crystals are necessary for structural analysis of proteins. However, it is difficult to obtain high-quality single crystals in a short time. Therefore, a membrane crystallization method was applied in which lysozyme is concentrated on the membrane surface using an ultrafiltration membrane. Membrane surface concentrations, which cannot be measured, were calculated based on the measurable permeation flux. At all operating pressures, the measured and simulated permeation fluxes were in close agreement, allowing the membrane surface concentration to be estimated. The membrane surface concentration increased rapidly at all pressures during the initial pressurization, indicating that crystals were formed at an early stage.

A calculation method based on Weibull parameters and cost functions is presented to optimize the levelized cost of electricity and the costs for subsequent power-to-X (PTX) production from wind power. PTX products considered are methanol, ammonia, synthetic gasoline, and synthetic diesel as well as the hydrogenation of liquid organic hydrogen carrier. The onshore production sites Haru-Oni in Chile, Tarfaya in Morocco, and Dornum in Germany were used for illustrative purposes. The model calculations show that the rated power of the installed wind turbines for power generation is generally optimal between 1 and 3 MWel in contrast to the current trend towards ever higher rated power. Also, it has been found that the recoverable wind energy increases with rising Weibull shape factor k if the wind speed at which the rated power is reached is smaller than the Weibull scaling factor A.

Membrane bioreactors (MBRs) and microbial electrochemical systems (MESs) are promising technologies for wastewater treatment and generation of electricity from organic matter. The application of MBRs is limited due to membrane fouling and high energy consumption. The novel design of the coupling system of microbial fuel cell and membrane bioreactor (MFC-MBR), which efficiently combines microbial degradation in MFCs and uses the microelectric field to reduce and mitigate membrane fouling in MBR. The fundamentals of extracellular electron transport, the performance of MFCs, different types of MBR systems, and the novelty of the MFC-MBR coupling system for wastewater treatment are reviewed.

The effects of a hybrid nanofluid (Cu-Al layered double hydroxide (LDH)) on the CO2 hydrate formation kinetics was investigated at three different nanofluid concentrations (0.25–1.0 wt %). The Cu-Al LDH nanofluid was prepared using a one-step co-precipitation technique. The addition of the LDH nanofluid reduces the induction time and enhances the hydrate formation kinetics. The maximum reduction in the induction time (by 91.08 %) was observed at the optimal nanofluid concentration of 0.5 wt %, compared to water. A chemical affinity model was implemented to predict the experimental data for CO2 hydrate formation in the presence of the different LDH nanofluid concentrations. An artificial neural network-based Levenberg-Marquardt model predicts the experimental data with higher accuracy than the scaled conjugate gradient model. The results indicate a strong dependency of the hydrate formation kinetics on the LDH nanofluid concentrations.

Shaft furnaces are widely used in high-temperature processes for granular materials due to their high energy efficiency. The modeling of these furnaces is challenging because of large domains and long process times. Small geometric details like the natural gas burner nozzles demand a fine grid on the computational fluid dynamics (CFD) side, resulting in a grid size smaller than the particle size. Resolving a discrete element particle over several cells is computationally expensive. Interpolation methods on non-structured grids are complex. In order to provide a fast and simple solution, the volume fraction smoother was developed, and to shorten the calculation time, the time scale splitting method, which separates the time steps for CFD and the discrete-element method (DEM), was introduced.

The presence of solid particles in a Newtonian liquid flow will affect the properties of the flow. For small particles these effects are fairly well understood and models, for example for the pressure drop in particle laden pipe flows have been present for a long time. However, the behavior of liquids laden with large particles are less well understood. In the present study, large particles of spherical shape are considered. By large is here meant particles that are of the same size as the large scale length scales of the flow and larger. The effect of particles volume fraction on parameters such as pressure drop and velocity distribution in the pipe flow is investigated. The sizes of the particles are 17 % and 40 % of the pipe diameter and the volume fraction is varied between 5 % and 20 %.

Six mathematical models were selected for the fitting and regression of the particle size distribution (PSD) of (α,Z)-2-amino-α-(methoxyimino)-4-thiazole-ethanethioic acid S-2-benzothiazolyl ester (MAEM). The goodness-of-fit was evaluated by comparing the evaluation indexes such as R2, Akaike's information criterion (AIC), and root mean square error (RMSE). The top three selected models were further applied and compared for the PSD of MAEM produced under two different stirring speeds with distinct differences in regression coefficients. In addition, FBRM monitored the particle number trends on a lab scale under these stirring speeds. Finally, a feasible reaction mechanism was presented in which the dissolution of reactants was the rate-controlling step which could explain the significant influence on stirring speed.